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Compound of Interest

Compound Name: 7-Bromotridecane

CAS No.: 61539-84-2

Cat. No.: B14580062

Get Quote

Executive Summary
Long-chain alkyl bromides (typically

to

) serve as critical alkylating agents in pharmaceutical synthesis and material science. Unlike
their short-chain homologues (e.g., methyl or ethyl bromide), which are potent ozone-depleting
substances and direct-acting mutagens, long-chain variants present a distinct toxicological
profile governed by hydrophobicity rather than electrophilic reactivity.

This guide provides a technical analysis of the environmental fate, aquatic toxicity mechanisms,

and mammalian safety profiles of these compounds. It is designed to assist drug development

professionals in conducting Environmental Risk Assessments (ERA) and selecting reagents

compliant with Green Chemistry principles.

Part 1: Physicochemical Drivers of Toxicity
The toxicity of alkyl bromides is not uniform; it is a function of chain length (
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). As

increases from 10 to 18, the physicochemical behavior shifts from reactive electrophiles to
lipophilic narcotics.

Key Property: The Octanol-Water Partition Coefficient ( )
The primary predictor of environmental impact for this class is

.

Bioavailability: High

(>5.0) indicates strong affinity for organic carbon in soil and lipid bilayers in organisms.

Solubility Limit: As chain length increases, water solubility drops to microgram/liter levels,

often below the threshold required to induce acute systemic toxicity in mammals, but

sufficient to cause chronic aquatic toxicity.

Table 1: Comparative Physicochemical Properties

Compound
Chain
Length

CAS No.[1]
[2]

Log Kow
(approx)

Water
Solubility
(25°C)

Dominant
Hazard

1-

Bromodecan

e

112-29-8 ~5.8 ~0.05 mg/L

Aquatic

Toxicity

(Acute)

1-

Bromododec

ane

143-15-7 ~6.8 < 0.01 mg/L
Bioaccumulat

ion / Irritation

1-

Bromohexad

ecane

112-82-3 ~8.9 Insoluble

Persistence

(PBT

potential)

Part 2: Toxicological Profile
Mammalian Toxicity & Genotoxicity (ICH M7 Context)
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For drug developers, the primary concern with alkyl halides is potential mutagenicity (impurity

Class 1 or 2 under ICH M7).

Genotoxicity: Unlike methyl bromide (a direct DNA alkylator), long-chain alkyl bromides (

) generally test negative in Ames assays (Salmonella typhimurium).

Mechanism:[3] The bulky hydrophobic tail prevents the molecule from effectively

intercalating DNA or reaching the nucleus in sufficient concentrations.

Regulatory Implication: They are often treated as Class 3 or 4 impurities (alerting structure

but no mutagenic data/negative data) rather than potent carcinogens.

Acute Toxicity: Low oral toxicity (

mg/kg). The primary hazard is aspiration (Category 1) due to low viscosity and surface
tension, leading to chemical pneumonitis if swallowed.

Irritation: Moderate to severe skin and eye irritants. The lipophilic nature allows them to strip

dermal oils, causing dermatitis.

Aquatic Toxicity: The Narcosis Mechanism
In aquatic environments, these compounds act via Non-Polar Narcosis (Baseline Toxicity).

They do not necessarily react chemically with cellular targets; instead, they partition into

biological membranes, disrupting structural integrity.

Mechanism of Action:

Partitioning: The alkyl bromide partitions from the water phase into the lipid bilayer of

gills/cells.

Expansion: Accumulation causes membrane volume expansion (The Critical Membrane

Burden hypothesis).

Dysfunction: Disruption of ion channels and membrane-bound proteins leads to anesthesia

and eventual organism death.
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Figure 1: Pathway of Non-Polar Narcosis in Aquatic Organisms.

Part 3: Environmental Fate & Biodegradation[4]
Persistence
Long-chain alkyl bromides are hydrolytically stable in neutral pH. However, they are susceptible

to biodegradation under aerobic conditions.

Linear Chains: Generally "Readily Biodegradable" (e.g., >60% degradation in 28 days).

Microorganisms oxidize the terminal methyl group to a carboxylic acid (fatty acid), which then

undergoes

-oxidation. The bromide is released as an inorganic ion.

Branched Chains: Significantly slower degradation; may persist in sediment.

Bioaccumulation
While

suggests high bioaccumulation,

chains often show lower-than-predicted bioconcentration factors (BCF). This is due to the
Steric Cutoff Effect: the molecule is simply too large to pass easily through biological
membranes, reducing uptake efficiency.

Part 4: Experimental Protocol (Self-Validating)
Protocol: Assessment of Ready Biodegradability
(Modified OECD 301F)
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Objective: Determine if the alkyl bromide is rapidly degraded in the environment to justify

"Green" classification. Method: Manometric Respirometry (Oxygen Consumption).[4][5]

Materials
Inoculum: Activated sludge from a wastewater treatment plant (washed and aerated).

Test Substance: 1-Bromododecane (Example).

Reference Substance: Sodium Benzoate (Positive Control).

Emulsifier: Silica gel or non-biodegradable surfactant (critical for insoluble alkyl bromides to

increase surface area).

Step-by-Step Workflow
Preparation of Medium: Prepare mineral medium (pH 7.4) containing trace elements (Fe,

Mg, Ca) but no carbon source.

Test Setup (Reactors):

Blank: Inoculum + Medium.

Reference: Inoculum + Medium + Sodium Benzoate (100 mg/L).

Test: Inoculum + Medium + Alkyl Bromide (100 mg/L ThOD) adsorbed onto Silica Gel.

Toxicity Control: Inoculum + Alkyl Bromide + Sodium Benzoate (to check if bromide kills

the bacteria).

Incubation: Seal bottles with O2 sensors (respirometers). Incubate at 22°C ± 1°C in the dark

for 28 days. Stir continuously.

Data Acquisition: Measure

consumption daily. Calculate % Degradation:

(Where ThOD is Theoretical Oxygen Demand calculated from molecular formula).
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Validation Criteria (Self-Correction)
Validity Rule 1: The Reference vessel must reach >60% degradation by Day 14. If not, the

sludge is inactive; repeat.

Validity Rule 2: The Toxicity Control must reach >25% degradation by Day 14. If not, the alkyl

bromide is toxic to the bacteria; OECD 301 is invalid.

Validity Rule 3: The pH must remain between 6.0 and 8.5 at the end of the test.
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Figure 2: Decision Tree for Validating Biodegradation Assays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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